Cas no 2172024-21-2 (5-chloro-3-5-(difluoromethyl)thiophen-2-yl-1,2,4-thiadiazole)

• Product Name: 5-chloro-3-5-(difluoromethyl)thiophen-2-yl-1,2,4-thiadiazole
• CAS No: 2172024-21-2
• MF: C₇H₃ClF₂N₂S₂
• MW: 252.691924333572
• CID: 5748755
• PubChem ID: 165529796
• Update Time: 2025-05-24

5-chloro-3-5-(difluoromethyl)thiophen-2-yl-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-[5-(difluoromethyl)thiophen-2-yl]-1,2,4-thiadiazole
• EN300-1461592
• 2172024-21-2
• 5-chloro-3-5-(difluoromethyl)thiophen-2-yl-1,2,4-thiadiazole

• Inchi： 1S/C7H3ClF2N2S2/c8-7-11-6(12-14-7)4-2-1-3(13-4)5(9)10/h1-2,5H
• InChI Key： STZBHHODFWQBMI-UHFFFAOYSA-N
• SMILES： ClC1=NC(C2=CC=C(C(F)F)S2)=NS1

Computed Properties

• Exact Mass: 251.9394245g/mol
• Monoisotopic Mass: 251.9394245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 82.3Ų

Additional information on 5-chloro-3-5-(difluoromethyl)thiophen-2-yl-1,2,4-thiadiazole

Introduction to 5-chloro-3-5-(difluoromethyl)thiophen-2-yl-1,2,4-thiadiazole (CAS No. 2172024-21-2)

5-chloro-3-5-(difluoromethyl)thiophen-2-yl-1,2,4-thiadiazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. This compound, identified by its CAS number 2172024-21-2, belongs to the class of thiadiazole derivatives, which are well-known for their diverse biological activities. The presence of both chloro and difluoromethyl substituents in its molecular structure enhances its pharmacological profile, making it a promising candidate for further research and development.

The chemical structure of 5-chloro-3-5-(difluoromethyl)thiophen-2-yl-1,2,4-thiadiazole consists of a thiadiazole core fused with a thiophene ring, further modified by the aforementioned substituents. This configuration imparts specific electronic and steric properties that are critical for its interaction with biological targets. The chloro group is known to enhance binding affinity by participating in hydrogen bonding or dipole-dipole interactions, while the difluoromethyl group can improve metabolic stability and lipophilicity, key factors in drug design.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for medicinal applications. Among these, thiadiazole derivatives have shown particular promise due to their ability to modulate various biological pathways. The compound 5-chloro-3-5-(difluoromethyl)thiophen-2-yl-1,2,4-thiadiazole is no exception. Its unique structural features make it a potential candidate for inhibiting enzymes and receptors involved in inflammatory responses, bacterial infections, and even cancer progression.

One of the most compelling aspects of this compound is its potential as an anti-inflammatory agent. Inflammatory processes are central to numerous diseases, and targeting key inflammatory pathways has become a major focus in drug discovery. Preliminary studies have suggested that 5-chloro-3-5-(difluoromethyl)thiophen-2-yl-1,2,4-thiadiazole may interact with cyclooxygenase (COX) enzymes and other inflammatory mediators, potentially leading to reduced inflammation without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The role of fluorine atoms in pharmaceutical compounds cannot be overstated. The introduction of fluorine into a molecule can significantly alter its pharmacokinetic properties. In the case of 5-chloro-3-5-(difluoromethyl)thiophen-2-yl-1,2,4-thiadiazole, the difluoromethyl group is particularly noteworthy. This substitution not only enhances the compound's metabolic stability but also improves its ability to cross biological membranes. These properties are crucial for achieving effective drug delivery and therapeutic outcomes.

Moreover, the compound's structure allows for further derivatization and optimization. Researchers can modify other parts of the molecule to fine-tune its biological activity while retaining the core pharmacophore responsible for its desired effects. This flexibility makes 5-chloro-3-5-(difluoromethyl)thiophen-2-yl-1,2,4-thiadiazole an attractive scaffold for structure-based drug design.

Recent advancements in computational chemistry have also contributed to the study of this compound. Molecular modeling techniques can predict how 5-chloro-3-5-(difluoromethyl)thiophen-2-yl-1,2,4-thiadiazole interacts with biological targets at the atomic level. These simulations provide valuable insights into its mechanism of action and help guide experimental efforts. By combining computational studies with traditional wet chemistry approaches, researchers can accelerate the discovery process and identify lead compounds more efficiently.

The potential applications of 5-chloro-3-5-(difluoromethyl)thiophen-2-yl-1,2,4-thiadiazole extend beyond anti-inflammatory uses. Preliminary data suggest that it may also exhibit antimicrobial properties against certain bacteria and fungi. This dual functionality makes it a versatile candidate for developing combination therapies that address multiple aspects of infections simultaneously.

In conclusion, 5-chloro-3-5-(difluoromethyl)thiophen-2-yll1，24-thiadiazole (CAS No. 21720242125）is a promising compound with significant therapeutic potential。 Its unique structural features，including the presence of both chloro and difluoromethyl substituents，make it an attractive candidate for further research。 The growing body of evidence supporting its biological activity underscores its importance as a scaffold for drug development。 As research continues，this compound is likely to play a crucial role in addressing various medical challenges，providing new hope for patients worldwide。